Himeic acid C
Overview
Description
Himeic acid C is a natural product found in Aspergillus with data available.
Scientific Research Applications
Hydrolysis and Structure Determination
Hydroxyethyl methylcellulose (HEMC), used in various industries, can undergo hydrolysis under the action of aqueous solutions of perchloric acid at different concentrations and temperatures. This process is essential for understanding the structure of cellulose ethers like HEMC, as analyzed by 13C NMR spectroscopy (Kostryukov et al., 2020).
Biomedical Applications
The use of hydroxyethyl methacrylate (HEMA) in biomedical applications is significant. For instance, antibody-functionalized, Au-gated AlGaN∕GaN high electron mobility transistors (HEMTs) were developed for breast cancer marker detection, with the antibody anchored through immobilized thioglycolic acid (Chen et al., 2008). Additionally, 5-aminolevulinic acid (ALA) synthesis from glucose using Corynebacterium glutamicum involves the products of the gltX, hemA, and hemL genes, showing the potential of C. glutamicum in ALA production for research and commercial purposes (Yu et al., 2015).
Material Science and Surface Modification
The surface, morphological, and thermal properties of hemp fibers treated with sulfonic acid derivatives have been studied, indicating potential applications in composite material science (George et al., 2015). Furthermore, the synthesis and characterization of hydrogels containing di- and tri-protic acid for wastewater treatment demonstrate the versatile applications of these materials (Abdel-Aal et al., 2008).
Antioxidant and Bioactive Properties
Chicoric acid and its metabolites, caffeic acid and caftaric acid, have been studied for their protective effects on biomolecules and inflammatory responses, offering insights into their potential as nutraceutical food ingredients and natural antioxidants (Liu et al., 2017).
properties
Product Name |
Himeic acid C |
|---|---|
Molecular Formula |
C22H30N2O7 |
Molecular Weight |
434.5 g/mol |
IUPAC Name |
(E)-11-[5-[[(3S)-3-carboxybutanoyl]carbamoyl]-4-oxo-1H-pyridin-2-yl]undec-10-enoic acid |
InChI |
InChI=1S/C22H30N2O7/c1-15(22(30)31)12-19(26)24-21(29)17-14-23-16(13-18(17)25)10-8-6-4-2-3-5-7-9-11-20(27)28/h8,10,13-15H,2-7,9,11-12H2,1H3,(H,23,25)(H,27,28)(H,30,31)(H,24,26,29)/b10-8+/t15-/m0/s1 |
InChI Key |
NJUIBIWJAXMJKR-HQPKTYMTSA-N |
Isomeric SMILES |
C[C@@H](CC(=O)NC(=O)C1=CNC(=CC1=O)/C=C/CCCCCCCCC(=O)O)C(=O)O |
Canonical SMILES |
CC(CC(=O)NC(=O)C1=CNC(=CC1=O)C=CCCCCCCCCC(=O)O)C(=O)O |
synonyms |
himeic acid C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![(1S,2R,5S,7S,10S,11S,14S,15R,16S,20R,24R)-22-methoxy-10,14,16,20-tetramethyl-23-oxa-18-azahexacyclo[12.11.0.02,11.05,10.015,24.017,22]pentacos-17-en-7-amine](/img/structure/B1259805.png)
![2-Chloro-4-[di(propan-2-yl)amino]-4-sulfanylidenebut-2-enoic acid](/img/structure/B1259821.png)
